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Compound of Interest

Compound Name: 15-Deoxypulic acid

Cat. No.: B15596497 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 15-Deoxypulic
acid (CAS No. 95523-05-0). Adherence to these guidelines is essential for ensuring a safe

laboratory environment and proper handling and disposal of this compound.

While a specific Safety Data Sheet (SDS) for 15-Deoxypulic acid is not readily available in

public domains, its classification as a diterpenoid acid necessitates cautious handling. The

following protocols are based on best practices for managing potentially hazardous chemical

compounds in a laboratory setting.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure risk. The

following table summarizes the required PPE for handling 15-Deoxypulic acid.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Double-gloving is

advised for enhanced

protection.

Eyes
Safety goggles with side

shields

Must be worn at all times in the

laboratory. Provides protection

against splashes and airborne

particles.

Face Face shield

To be worn in conjunction with

safety goggles, especially

when handling larger

quantities or when there is a

significant risk of splashing.

Body Laboratory coat

A buttoned, full-length lab coat

made of a suitable chemical-

resistant material should be

worn to protect skin and

clothing.

Respiratory Fume hood

All handling of 15-Deoxypulic

acid in its powdered form or in

volatile solvents should be

conducted within a certified

chemical fume hood to prevent

inhalation of dust or vapors.

Operational Plan: Step-by-Step Handling Protocol
Follow this procedural guidance to ensure safe handling of 15-Deoxypulic acid from receipt to

disposal.
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Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

The container should be clearly labeled with the compound name and any known hazard

information.

Preparation and Handling:

Conduct all weighing and solution preparation inside a certified chemical fume hood.

To prevent inhalation of dust, handle the solid form with care.

When preparing solutions, add the acid to the solvent slowly to avoid splashing.

Information from a supplier indicates 15-Deoxypulic acid is soluble in chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.[1]

Ensure an eyewash station and safety shower are readily accessible and unobstructed.

In Case of a Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE.

For a solid spill, gently cover with an absorbent material to avoid raising dust, then scoop

into a labeled waste container.

For a liquid spill, absorb with a non-reactive absorbent material (e.g., vermiculite, sand)

and place in a sealed, labeled waste container.

Ventilate the area and decontaminate the spill surface.

Disposal Plan
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Proper disposal of 15-Deoxypulic acid and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused 15-Deoxypulic Acid

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated PPE (e.g., gloves)

Remove carefully to avoid cross-contamination

and dispose of in the designated hazardous

waste stream.

Solutions of 15-Deoxypulic Acid
Collect in a labeled, sealed waste container. Do

not mix with incompatible waste streams.

Logical Workflow for Handling 15-Deoxypulic Acid
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Caption: Workflow for the safe handling and disposal of 15-Deoxypulic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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